Cas no 131289-51-5 (L-glycero-a-D-manno-Heptopyranoside, methylO-a-D-glucopyranosyl-(1®3)-O-[L-glycero-a-D-manno-heptopyranosyl-(1®7)]- (9CI))

L-glycero-a-D-manno-Heptopyranoside, methylO-a-D-glucopyranosyl-(1®3)-O-[L-glycero-a-D-manno-heptopyranosyl-(1®7)]- (9CI) structure
131289-51-5 structure
Product Name:L-glycero-a-D-manno-Heptopyranoside, methylO-a-D-glucopyranosyl-(1®3)-O-[L-glycero-a-D-manno-heptopyranosyl-(1®7)]- (9CI)
CAS No:131289-51-5
MF:C21H38O18
MW:578.515629291534
CID:146571
PubChem ID:3083169
Update Time:2025-04-19

L-glycero-a-D-manno-Heptopyranoside, methylO-a-D-glucopyranosyl-(1®3)-O-[L-glycero-a-D-manno-heptopyranosyl-(1®7)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • (2R,3R,4S,5S,6S)-2-[(1R)-1,2-dihydroxyethyl]-6-[(2R,3S,4S,5S,6R)-6-[(1 R)-1,2-dihydroxyethyl]-2,5-dihydroxy-2-methyl-4-[(2R,3R,4S,5R,6R)-3,4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-oxan-3-yl]oxy-
    • 7)]- (
    • 7)]- (9CI)
    • alpha-D-glucopyranosyl-(1->4)-[D-glycero-beta-D-manno-heptopyranosyl-(1->3)]-1-deoxy-D-glycero-beta-D-manno-oct-2-ulopyranose
    • methyl 3-O-glucopyranosyl-7-O-heptopyranosyl-heptopyranoside
    • (2R,3R,4S,5S,6S)-2-[(1R)-1,2-dihydroxyethyl]-6-[(2R,3S,4S,5S,6R)-6-[(1 R)-1,2-dihydroxyethyl]-2,5-dihydroxy-2-methyl-4-[(2R,3R,4S,5R,6R)-3,4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-oxan-3-yl]oxy-oxane-3,4,5- triol
    • MGHPH
    • 131289-51-5
    • Methyl-3-O-(alpha-D-glucopyranosyl)-7-O-(L-glycero-alpha-D-manno-heptopyranosyl)-L-glycero-alpha-D-manno-heptopyranoside
    • L-glycero-alpha-D-manno-Heptopyranoside, methyl O-alpha-D-glucopyranosyl-(1-3)-O-(L-glycero-alpha-D-manno-heptopyranosyl-(1-7))-
    • DTXSID50927152
    • Heptopyranosyl-(1->3)-[hexopyranosyl-(1->4)]-1-deoxyoct-2-ulopyranose
    • (2R,3R,4S,5S,6S)-2-[(1R)-1,2-dihydroxyethyl]-6-[(2R,3S,4S,5S,6R)-6-[(1 R)-1,2-dihydroxyethyl]-2,5-di
    • (2R,3R,4S,5S,6R)-2-[(2R,3S,4S,5S,6R)-6-[(1R)-1,2-dihydroxyethyl]-3-[(2S,3S,4S,5S,6R)-6-[(1R)-1,2-dihydroxyethyl]-3,4,5-trihydroxyoxan-2-yl]oxy-2,5-dihydroxy-2-methyloxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • L-glycero-a-D-manno-Heptopyranoside, methylO-a-D-glucopyranosyl-(1®3)-O-[L-glycero-a-D-manno-heptopyranosyl-(1®7)]- (9CI)
    • Inchi: 1S/C21H38O18/c1-21(34)18(38-20-13(32)10(29)11(30)15(36-20)5(25)2-22)17(14(33)16(39-21)6(26)3-23)37-19-12(31)9(28)8(27)7(4-24)35-19/h5-20,22-34H,2-4H2,1H3/t5-,6-,7-,8-,9+,10+,11+,12-,13+,14-,15-,16-,17+,18+,19-,20+,21-/m1/s1
    • InChI Key: YZEOCOYTQXUPSU-JARXOOGZSA-N
    • SMILES: O1[C@H]([C@@H](CO)O)[C@H]([C@@H]([C@@H]([C@]1(C)O)O[C@H]1[C@H]([C@H]([C@@H]([C@@H]([C@@H](CO)O)O1)O)O)O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

  • Exact Mass: 578.206
  • Monoisotopic Mass: 578.206
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 13
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 9
  • Complexity: 777
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 17
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.8
  • Topological Polar Surface Area: 309A^2

Experimental Properties

  • Density: 1.79
  • Boiling Point: 976.4°Cat760mmHg
  • Flash Point: 544.3°C
  • Refractive Index: 1.677
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